Cas no 247109-31-5 (2-(5-amino-2-methyl-1H-benzimidazol-1-yl)ethanol)

• Product Name: 2-(5-amino-2-methyl-1H-benzimidazol-1-yl)ethanol
• CAS No: 247109-31-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 246087
• PubChem ID: 838524
• Update Time: 2025-04-19

2-(5-amino-2-methyl-1H-benzimidazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-methyl-1H-Benzimidazole-1-ethanol
• 1H-Benzimidazole-1-ethanol,5-amino-2-methyl-(9CI)
• 1H-Benzimidazole-1-ethanol,5-amino-2-methyl-
• 2-(5-amino-2-methylbenzimidazol-1-yl)ethanol
• 2-(5-AMINO-2-METHYL-BENZOIMIDAZOL-1-YL)-ETHANOL
• Oprea1_117198
• 2-(5-Amino-2-methyl-1H-benzo[d]imidazol-1-yl)ethan-1-ol
• 247109-31-5
• 2-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol
• DTXSID40356957
• AKOS000103743
• Oprea1_441689
• VS-07070
• CS-0323884
• 2-(5-amino-2-methyl-1H-benzimidazol-1-yl)ethanol

• MDL： MFCD00462587
• Inchi： 1S/C10H13N3O/c1-7-12-9-6-8(11)2-3-10(9)13(7)4-5-14/h2-3,6,14H,4-5,11H2,1H3
• InChI Key： UXFVMCHZDDTOBI-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 191.106
• Monoisotopic Mass: 191.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.07000
• LogP: 1.50040